Cas no 2361760-81-6 (N-(1-cyclopropylpropan-2-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide)
N-(1-cyclopropylpropan-2-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-26573898
- Z3008530102
- N-(1-Cyclopropylpropan-2-yl)-1-prop-2-enoylpiperidine-4-carboxamide
- N-(1-cyclopropylpropan-2-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide
- 2361760-81-6
- N-(2-Cyclopropyl-1-methylethyl)-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide
-
- Inchi: 1S/C15H24N2O2/c1-3-14(18)17-8-6-13(7-9-17)15(19)16-11(2)10-12-4-5-12/h3,11-13H,1,4-10H2,2H3,(H,16,19)
- InChI Key: GCHOYJSUAJAAHV-UHFFFAOYSA-N
- SMILES: N1(C(=O)C=C)CCC(C(NC(C)CC2CC2)=O)CC1
Computed Properties
- Exact Mass: 264.183778013g/mol
- Monoisotopic Mass: 264.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 49.4Ų
Experimental Properties
- Density: 1.087±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 500.5±30.0 °C(Predicted)
- pka: 15.48±0.20(Predicted)
N-(1-cyclopropylpropan-2-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26573898-0.05g |
N-(1-cyclopropylpropan-2-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide |
2361760-81-6 | 90% | 0.05g |
$246.0 | 2023-09-14 |
N-(1-cyclopropylpropan-2-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on N-(1-cyclopropylpropan-2-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide
Recent Advances in the Study of N-(1-cyclopropylpropan-2-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS: 2361760-81-6)
In recent years, the compound N-(1-cyclopropylpropan-2-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS: 2361760-81-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine-4-carboxamide backbone and cyclopropylpropan-2-yl moiety, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings, focusing on its synthesis, mechanism of action, and potential clinical applications.
The synthesis of N-(1-cyclopropylpropan-2-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and flow chemistry to achieve higher efficiency. The compound's structural features, including the presence of a prop-2-enoyl group, suggest its potential as a covalent inhibitor, targeting specific enzymes or proteins in biological systems. This has led to its exploration in the development of novel therapeutics for diseases such as cancer and neurodegenerative disorders.
Recent in vitro and in vivo studies have elucidated the mechanistic pathways of N-(1-cyclopropylpropan-2-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide. For instance, it has been shown to selectively inhibit certain kinases involved in cell proliferation and survival, making it a candidate for targeted cancer therapy. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for treating central nervous system (CNS) disorders. Preliminary data from animal models indicate favorable pharmacokinetic properties, including good oral bioavailability and moderate half-life.
Despite these promising findings, challenges remain in the clinical translation of N-(1-cyclopropylpropan-2-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide. Issues such as off-target effects and potential toxicity need to be addressed through further preclinical studies. Current research is also exploring the compound's potential in combination therapies, where it may synergize with existing drugs to enhance efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its development.
In conclusion, N-(1-cyclopropylpropan-2-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural and functional properties, coupled with recent advancements in synthesis and mechanistic understanding, position it as a valuable tool for future therapeutic development. Continued research and collaboration will be essential to fully realize its potential in addressing unmet medical needs.
2361760-81-6 (N-(1-cyclopropylpropan-2-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)